1-(diphenylacetyl)-4-(propylsulfonyl)piperazine
Overview
Description
1-(diphenylacetyl)-4-(propylsulfonyl)piperazine, also known as DAPP, is a chemical compound that has been widely used in scientific research. DAPP has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
1-(diphenylacetyl)-4-(propylsulfonyl)piperazine acts as an inhibitor of voltage-gated calcium channels, which are involved in the release of neurotransmitters. By blocking these channels, this compound can modulate neurotransmitter release and affect neuronal signaling. This compound has also been found to inhibit the activity of certain enzymes, such as protein kinase C and phospholipase A2.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of calcium-dependent enzymes, and the regulation of ion channels. It has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(diphenylacetyl)-4-(propylsulfonyl)piperazine in lab experiments is its ability to modulate neurotransmitter release, which can be useful for studying neuronal signaling. This compound also has a relatively long half-life, which allows for sustained effects in experiments. However, this compound can be toxic at high concentrations, and its effects can be difficult to interpret due to its complex mechanism of action.
Future Directions
Future research on 1-(diphenylacetyl)-4-(propylsulfonyl)piperazine could focus on its potential as a therapeutic agent for neurological disorders, such as epilepsy and Parkinson's disease. It could also be used to study the role of calcium channels in various biological processes and to investigate the effects of other drugs on these channels. Additionally, further research could explore the potential use of this compound in combination with other compounds to enhance its effects and reduce toxicity.
Scientific Research Applications
1-(diphenylacetyl)-4-(propylsulfonyl)piperazine has been used in various scientific research applications, including studies on neurotransmitter release, ion channels, and signal transduction pathways. It has also been used to investigate the effects of drugs on the central nervous system and to study the role of various enzymes in biological processes.
properties
IUPAC Name |
2,2-diphenyl-1-(4-propylsulfonylpiperazin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3S/c1-2-17-27(25,26)23-15-13-22(14-16-23)21(24)20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20H,2,13-17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCBDRQFWXTUGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-fluorobenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine](/img/structure/B3468364.png)
![1-(3-cyclopentylpropanoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine](/img/structure/B3468373.png)
![1-[(4-fluorophenyl)sulfonyl]-4-[(4-methylphenoxy)acetyl]piperazine](/img/structure/B3468380.png)
![1-[(4-chlorophenoxy)acetyl]-4-[(4-fluorophenyl)sulfonyl]piperazine](/img/structure/B3468386.png)
![1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthoyl)piperazine](/img/structure/B3468389.png)
![1-[(4-fluorophenyl)sulfonyl]-4-[(2-naphthyloxy)acetyl]piperazine](/img/structure/B3468390.png)
![1-[(4-fluorophenyl)sulfonyl]-4-(2-methoxybenzoyl)piperazine](/img/structure/B3468393.png)
![N-(4-{[4-(4-fluorobenzoyl)-1-piperazinyl]sulfonyl}phenyl)acetamide](/img/structure/B3468403.png)
![N-(4-{[4-(3-fluorobenzoyl)-1-piperazinyl]sulfonyl}phenyl)acetamide](/img/structure/B3468408.png)
![N-[4-({4-[2-(4-biphenylyloxy)acetyl]-1-piperazinyl}sulfonyl)phenyl]acetamide](/img/structure/B3468432.png)
![N-(4-{[4-(2-methoxybenzoyl)-1-piperazinyl]sulfonyl}phenyl)acetamide](/img/structure/B3468440.png)
![1-[(2-naphthyloxy)acetyl]-4-(propylsulfonyl)piperazine](/img/structure/B3468448.png)
![1-(2-chlorobenzoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine](/img/structure/B3468453.png)